Cas no 105873-69-6 (1,2,3,7-Octanetetrol, 3,7-dimethyl-)
105873-69-6 structure
Product Name:1,2,3,7-Octanetetrol, 3,7-dimethyl-
CAS No:105873-69-6
MF:C10H22O4
MW:206.279284000397
CID:1168982
Update Time:2024-07-26
1,2,3,7-Octanetetrol, 3,7-dimethyl- Chemical and Physical Properties
Names and Identifiers
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- 1,2,3,7-Octanetetrol, 3,7-dimethyl-
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- Inchi: 1S/C10H22O4/c1-9(2,13)5-4-6-10(3,14)8(12)7-11/h8,11-14H,4-7H2,1-3H3
- InChI Key: UWRGONHVPULUGX-UHFFFAOYSA-N
- SMILES: C(O)C(O)C(C)(O)CCCC(C)(O)C
Computed Properties
- Exact Mass: 206.15186
Experimental Properties
- Density: 1.120±0.06 g/cm3(Predicted)
- Boiling Point: 399.1±37.0 °C(Predicted)
- PSA: 80.92
- pka: 14.43±0.29(Predicted)
1,2,3,7-Octanetetrol, 3,7-dimethyl- Related Literature
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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